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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134 Get Quote

This guide provides an in-depth look at heptanedioate, its parent acid, and a common

derivative, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data
Heptanedioate is the conjugate base of heptanedioic acid, also known as pimelic acid. In

scientific literature and commercial databases, information may be indexed under the acid form

or its various ester derivatives. For clarity, this guide presents data for both heptanedioic acid

and its dimethyl ester, dimethyl heptanedioate.
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Compound Synonyms CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Heptanedioic

acid

Pimelic acid, 1,5-

Pentanedicarbox

ylic acid

111-16-0 C₇H₁₂O₄ 160.1678[1]

Dimethyl

heptanedioate

Dimethyl

pimelate,

Heptanedioic

acid, dimethyl

ester

1732-08-7[2][3]

[4]
C₉H₁₆O₄ 188.22[2][4][5]

Heptanedioate

(dianion)
Pimelate(2-) Not applicable C₇H₁₀O₄²⁻ 158.15[6]

Experimental Data and Protocols
Further investigation is required to provide detailed experimental protocols. This section will be

updated with methodologies for key experiments upon sourcing relevant scientific literature.

Biological Significance and Signaling Pathways
A comprehensive search of biological databases and literature is underway to identify and

illustrate the signaling pathways in which heptanedioate and its derivatives may be involved.

Logical Relationship of Heptanedioate Species

The following diagram illustrates the chemical relationship between heptanedioic acid, its

conjugate base heptanedioate, and its dimethyl ester derivative.
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Caption: Chemical relationship between heptanedioic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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